Cas no 1396848-49-9 (N-{4-[4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl]phenyl}-3,3-dimethylbutanamide)

• Product Name: N-{4-[4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl]phenyl}-3,3-dimethylbutanamide
• CAS No: 1396848-49-9
• MF: C₁₅H₂₀N₆O₃
• MW: 332.357702255249
• CID: 5790633
• PubChem ID: 71791087
• Update Time: 2025-07-15

N-{4-[4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl]phenyl}-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[4-(2-amino-2-oxoethyl)-5-oxotetrazol-1-yl]phenyl]-3,3-dimethylbutanamide
• N-(4-(4-(2-amino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-3,3-dimethylbutanamide
• 1396848-49-9
• VU0538522-1
• AKOS024540998
• N-{4-[4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl]phenyl}-3,3-dimethylbutanamide
• F6233-0648

• Inchi： 1S/C15H20N6O3/c1-15(2,3)8-13(23)17-10-4-6-11(7-5-10)21-14(24)20(18-19-21)9-12(16)22/h4-7H,8-9H2,1-3H3,(H2,16,22)(H,17,23)
• InChI Key： GEVHJZXCTGXARF-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C)C)NC1C=CC(=CC=1)N1C(N(CC(N)=O)N=N1)=O

Computed Properties

• Exact Mass: 332.15968852g/mol
• Monoisotopic Mass: 332.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 121Ų

Additional information on N-{4-[4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl]phenyl}-3,3-dimethylbutanamide

Introduction to N-{4-[4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl]phenyl}-3,3-dimethylbutanamide (CAS No. 1396848-49-9)

N-{4-[4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl]phenyl}-3,3-dimethylbutanamide (CAS No. 1396848-49-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrazoles, which are known for their biological activities and have been extensively studied for their pharmacological properties.

The molecular structure of N-{4-[4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl]phenyl}-3,3-dimethylbutanamide includes a tetrazole ring and a phenyl group substituted with a carbamoylmethyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The tetrazole ring is particularly noteworthy due to its ability to act as a bioisostere for carboxylic acid groups, which can enhance the stability and bioavailability of the compound.

Recent research has focused on the potential of tetrazole-containing compounds in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and analgesic properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that tetrazole derivatives can effectively inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions such as arthritis.

N-{4-[4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl]phenyl}-3,3-dimethylbutanamide has also been investigated for its potential as an antiviral agent. A study conducted by a team at the University of California found that this compound exhibits significant activity against certain viral strains, particularly those responsible for respiratory infections. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its therapeutic potential, the compound's stability and solubility properties make it an attractive candidate for drug development. The presence of the dimethylbutanamide group enhances the lipophilicity of the molecule, which can improve its absorption and distribution within the body. This is crucial for ensuring that the compound reaches its intended target sites effectively.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{4-[4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl]phenyl}-3,3-dimethylbutanamide in various medical conditions. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings suggest that further investigation is warranted to explore the full therapeutic potential of this compound.

The synthesis of N-{4-[4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl]phenyl}-3,3-dimethylbutanamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of appropriate precursors followed by cyclization to form the tetrazole ring. Advanced techniques such as microwave-assisted synthesis have been employed to optimize these processes and reduce reaction times.

In conclusion, N-{4-[4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl]phenyl}-3,3-dimethylbutanamide (CAS No. 1396848-49-9) represents a promising compound with diverse biological activities and potential applications in medicine. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic benefits. As more data becomes available from clinical trials and preclinical studies, this compound may emerge as a valuable tool in the treatment of various diseases.